Cas no 294852-54-3 (5-(5-Amino-3-(tert-butyl)-1H-pyrazol-1-yl)pyridin-2(1H)-one)

• Product Name: 5-(5-Amino-3-(tert-butyl)-1H-pyrazol-1-yl)pyridin-2(1H)-one
• CAS No: 294852-54-3
• MF: C₁₂H₁₆N₄O
• MW: 232.281641960144
• CID: 1081601
• PubChem ID: 22217846
• Update Time: 2025-06-15

5-(5-Amino-3-(tert-butyl)-1H-pyrazol-1-yl)pyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 5-(5-Amino-3-(tert-butyl)-1H-pyrazol-1-yl)pyridin-2(1H)-one
• 5-(5-amino-3-tert-butylpyrazol-1-yl)-1H-pyridin-2-one
• SCHEMBL13430425
• 5-(5-amino-3-(tert-butyl)-1H-pyrazol-1-yl)pyridin-2-ol
• SCHEMBL1012505
• 294852-54-3
• DTXSID80623473
• OAERZQYTQWEAAY-UHFFFAOYSA-N
• 5-(5-amino-3-tert-butyl-1H-pyrazol-1-yl)pyridin-2(1H)-one

• MDL： MFCD13193308
• Inchi： 1S/C12H16N4O/c1-12(2,3)9-6-10(13)16(15-9)8-4-5-11(17)14-7-8/h4-7H,13H2,1-3H3,(H,14,17)
• InChI Key： OAERZQYTQWEAAY-UHFFFAOYSA-N
• SMILES： O=C1C=CC(=CN1)N1C(=CC(C(C)(C)C)=N1)N

Computed Properties

• Exact Mass: 232.13200
• Monoisotopic Mass: 232.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• PSA: 76.70000
• LogP: 2.02150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines

Additional information on 5-(5-Amino-3-(tert-butyl)-1H-pyrazol-1-yl)pyridin-2(1H)-one

Research Brief on 5-(5-Amino-3-(tert-butyl)-1H-pyrazol-1-yl)pyridin-2(1H)-one (CAS: 294852-54-3)

The compound 5-(5-Amino-3-(tert-butyl)-1H-pyrazol-1-yl)pyridin-2(1H)-one (CAS: 294852-54-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 5-(5-Amino-3-(tert-butyl)-1H-pyrazol-1-yl)pyridin-2(1H)-one as a key intermediate in the development of novel kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. The unique structural features of this compound, such as the pyrazole and pyridinone moieties, contribute to its ability to interact with specific kinase domains, thereby modulating their activity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of 5-(5-Amino-3-(tert-butyl)-1H-pyrazol-1-yl)pyridin-2(1H)-one using a multi-step reaction sequence. The compound was further evaluated for its inhibitory effects on a panel of kinases, showing promising selectivity and potency against certain targets. These findings suggest its potential as a scaffold for the development of next-generation kinase inhibitors.

Another significant advancement was reported in a recent preprint on bioRxiv, where the compound was incorporated into a larger library of analogs for high-throughput screening. The results indicated that derivatives of 5-(5-Amino-3-(tert-butyl)-1H-pyrazol-1-yl)pyridin-2(1H)-one exhibited enhanced bioavailability and metabolic stability, addressing some of the challenges associated with previous kinase inhibitors.

Beyond its applications in kinase inhibition, 5-(5-Amino-3-(tert-butyl)-1H-pyrazol-1-yl)pyridin-2(1H)-one has also been explored for its anti-inflammatory properties. A 2022 study in the European Journal of Medicinal Chemistry revealed that the compound could effectively suppress the production of pro-inflammatory cytokines in vitro, suggesting its potential as a lead compound for treating inflammatory diseases.

In conclusion, the compound 5-(5-Amino-3-(tert-butyl)-1H-pyrazol-1-yl)pyridin-2(1H)-one (CAS: 294852-54-3) represents a versatile and promising candidate in medicinal chemistry. Its dual role as a kinase inhibitor and anti-inflammatory agent underscores its potential for further development. Future research should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in preclinical models.